ethyl 2-(3-(3,4-dimethoxyphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)propanoate

• IUPAC Name: ethyl 2-[3-(3,4-dimethoxyphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]propanoate
• InChI: InChI=1S/C17H19N5O5/c1-5-27-17(24)10(2)21-9-18-15-14(16(21)23)19-20-22(15)11-6-7-12(25-3)13(8-11)26-4/h6-10H,5H2,1-4H3
• InChI Key: MTRHJLWJFMYHDE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)N1C=NC2=C(C1=O)N=NN2C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C17H19N5O5
• Molecular Weight: 373.4 g/mol

Description

Ethyl 2-(3-(3,4-dimethoxyphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)propanoate is a useful research compound. Its molecular formula is C17H19N5O5 and its molecular weight is 373.369. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis of compounds related to ethyl 2-(3-(3,4-dimethoxyphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)propanoate often involves complex chemical reactions designed to explore the chemical properties and potential applications of these molecules. For instance, novel synthetic pathways have been developed for related compounds, utilizing various reactants and conditions to achieve desired structures and functionalities. These studies contribute to the broader understanding of the synthetic chemistry of triazolopyrimidines and related heterocyclic compounds, which are of interest due to their potential biological activities and applications in medicinal chemistry (Gomha & Farghaly, 2011).

Potential Biological Activities

Research into compounds similar to this compound has revealed various biological activities, indicating their potential utility in drug discovery and development. Studies have focused on synthesizing and evaluating the biological activities of these compounds, including their potential as antimicrobial, anti-inflammatory, and anticancer agents. This research aims to identify novel therapeutic agents by exploring the biological activities of triazolopyrimidines and related derivatives (Fadda et al., 2017).

Advanced Materials and Catalysis

The exploration of the applications of this compound and related compounds extends beyond biological activity. These compounds have also been investigated for their potential applications in the development of advanced materials and as catalysts in various chemical reactions. The unique properties of these molecules, such as their structural diversity and reactivity, make them candidates for use in developing new materials and catalytic processes (Lashmanova et al., 2019).

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives, have been found to inhibit cyclin-dependent kinase 2 (cdk2) . CDK2 is a crucial protein kinase involved in cell cycle regulation and is an appealing target for cancer treatment .

Mode of Action

If it acts similarly to related compounds, it may inhibit cdk2, thereby disrupting the cell cycle and inhibiting the proliferation of cancer cells .

Biochemical Pathways

Inhibition of cdk2 can disrupt the cell cycle, particularly the transition from the g1 phase to the s phase . This disruption can lead to cell cycle arrest and apoptosis, thereby inhibiting the growth of cancer cells .

Pharmacokinetics

In silico admet studies of related compounds have shown suitable pharmacokinetic properties .

Result of Action

If it acts similarly to related compounds, it may cause cell cycle arrest and apoptosis in cancer cells .